Cas no 1804775-78-7 (5-(Difluoromethyl)-3-hydroxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine)

• Product Name: 5-(Difluoromethyl)-3-hydroxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine
• CAS No: 1804775-78-7
• MF: C₈H₃F₈NO₂
• MW: 297.102150201797
• CID: 4832787
• Update Time: 2025-10-31

5-(Difluoromethyl)-3-hydroxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-3-hydroxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine

• Inchi： 1S/C8H3F8NO2/c9-5(10)2-1-17-6(19-8(14,15)16)4(18)3(2)7(11,12)13/h1,5,18H
• InChI Key： GXMWZTHIIVDPAW-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=NC=C1C(F)F)OC(F)(F)F)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 304
• XLogP3: 3.5
• Topological Polar Surface Area: 42.4

Additional information on 5-(Difluoromethyl)-3-hydroxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine

Introduction to 5-(Difluoromethyl)-3-hydroxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine (CAS No. 1804775-78-7)

5-(Difluoromethyl)-3-hydroxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine, identified by the chemical compound code CAS No. 1804775-78-7, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and pharmacological properties. The structural features of this molecule, particularly the presence of multiple fluorinated substituents and functional groups, contribute to its unique chemical and biological profile, making it a subject of intense study in drug discovery and development.

The molecular structure of 5-(Difluoromethyl)-3-hydroxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine consists of a pyridine ring substituted with a difluoromethyl group at the 5-position, a hydroxy group at the 3-position, a trifluoromethoxy group at the 2-position, and another trifluoromethyl group at the 4-position. This arrangement of substituents imparts distinct electronic and steric properties to the molecule, which are critical for its interaction with biological targets. The fluorine atoms, in particular, play a crucial role in modulating the compound's lipophilicity, metabolic stability, and binding affinity to enzymes and receptors.

In recent years, there has been a growing interest in fluorinated compounds due to their ability to enhance drug efficacy and bioavailability. The introduction of fluorine atoms into molecular structures can lead to increased metabolic stability, improved binding affinity, and enhanced pharmacokinetic profiles. This has made fluorinated pyridines a valuable scaffold in medicinal chemistry for developing novel therapeutic agents. The specific configuration of fluorinated groups in 5-(Difluoromethyl)-3-hydroxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine suggests that it may exhibit potent activity against various biological targets, making it a promising candidate for further exploration in drug development.

One of the most compelling aspects of this compound is its potential application in the treatment of infectious diseases and cancer. Fluorinated pyridines have been shown to exhibit broad-spectrum antimicrobial activity, including against drug-resistant strains of bacteria and fungi. Additionally, the structural motifs present in this compound are reminiscent of known bioactive molecules that target kinases and other enzymes involved in cancer progression. Preliminary studies have suggested that derivatives of this compound may inhibit the activity of key enzymes such as tyrosine kinases, which are overexpressed in many types of cancer.

The synthesis of 5-(Difluoromethyl)-3-hydroxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine presents both challenges and opportunities for synthetic chemists. The presence of multiple fluorinated substituents requires careful selection of reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have been employed to construct the complex framework of this molecule efficiently. The development of novel synthetic routes not only facilitates access to this compound but also contributes to the broader arsenal of methods available for constructing fluorinated heterocycles.

From a computational chemistry perspective, the study of 5-(Difluoromethyl)-3-hydroxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine has provided valuable insights into the influence of fluorine substitution on molecular properties. Quantum mechanical calculations have been used to elucidate the electronic structure and energetics of this compound, helping to rationalize its biological activity. These computational studies have also revealed unexpected interactions between substituents that may not be apparent from structural alone, highlighting the importance of integrating experimental and theoretical approaches in drug discovery.

The pharmacological evaluation of 5-(Difluoromethyl)-3-hydroxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine has yielded promising results in both in vitro and in vivo models. In cell-based assays, this compound has demonstrated inhibitory activity against several target enzymes relevant to cancer metabolism and signal transduction pathways. Animal models have further supported these findings by showing potential therapeutic effects without significant toxicity at effective doses. These preclinical results have laid the groundwork for further investigation into its clinical potential as an anticancer agent.

As research continues to uncover new applications for fluorinated compounds, 5-(Difluoromethyl)-3-hydroxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine is poised to play an important role in future therapeutic strategies. Its unique structural features offer a rich foundation for designing next-generation drugs with enhanced efficacy and improved patient outcomes. Collaborative efforts between synthetic chemists, biologists, and clinicians will be essential in translating these findings into tangible therapeutic benefits for patients worldwide.

The development pipeline for this compound is still evolving, but early signs suggest that it could be a valuable addition to existing therapeutic options or even serve as an entirely new class of drugs targeting previously unexplored mechanisms. As more data becomes available from ongoing studies, it will become increasingly clear how this molecule fits into the broader landscape of pharmaceutical innovation. One thing is certain: compounds like 5-(Difluoromethyl)-3-hydroxy-2-(trifloro methoxy)-4-tr trifl urom eth ylpy rid ine (CAS No .1804775-78-7) represent the cutting edge o f modern medicine an d hold great promise f or improving human health.